Cas no 1020722-33-1 (Methyl 3-(1-oxo-1lambda~4~,4-thiazinan-4-yl)propanoate)

Methyl 3-(1-oxo-1lambda~4~,4-thiazinan-4-yl)propanoate structure
1020722-33-1 structure
Product Name:Methyl 3-(1-oxo-1lambda~4~,4-thiazinan-4-yl)propanoate
CAS No:1020722-33-1
MF:C8H15NO3S
MW:205.274601221085
CID:2625428
PubChem ID:24728604
Update Time:2025-04-21

Methyl 3-(1-oxo-1lambda~4~,4-thiazinan-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • DTXSID50646432
    • Methyl 3-(1-oxo-1lambda~4~,4-thiazinan-4-yl)propanoate
    • AKOS010818199
    • 1020722-33-1
    • Inchi: 1S/C8H15NO3S/c1-12-8(10)2-3-9-4-6-13(11)7-5-9/h2-7H2,1H3
    • InChI Key: ARRXWWNHPMNRBG-UHFFFAOYSA-N
    • SMILES: S1(CCN(CCC(=O)OC)CC1)=O

Computed Properties

  • Exact Mass: 205.077265g/mol
  • Monoisotopic Mass: 205.077265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 205.28g/mol
  • XLogP3: -1.1
  • Topological Polar Surface Area: 65.8Ų
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